Cas no 1932129-00-4 ((2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine)

• Product Name: (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine
• CAS No: 1932129-00-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5246681
• Update Time: 2025-06-08

(2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2S,4S)-
• (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine

• Inchi： 1S/C9H15N3O/c1-6-5-8(3-4-10-6)9-12-11-7(2)13-9/h6,8,10H,3-5H2,1-2H3/t6-,8-/m0/s1
• InChI Key： IXBRAISWNGIWSQ-XPUUQOCRSA-N
• SMILES： N1CC[C@H](C2=NN=C(C)O2)C[C@@H]1C

Additional information on (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine

Introduction to (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1932129-00-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Specifically, the product name (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine highlights its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery and characterization of bioactive molecules derived from piperidine scaffolds. Piperidine derivatives are known for their ability to interact with biological targets in a highly specific manner, which makes them valuable candidates for drug discovery. The presence of chiral centers in the molecule, as indicated by the (2S,4S) configuration, further enhances its potential as a pharmacological agent by allowing for enantioselective interactions with biological receptors.

The structural motif of (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine incorporates a 5-methyl-1,3,4-oxadiazole ring, which is a well-known pharmacophore in medicinal chemistry. This oxadiazole ring has been extensively studied for its ability to modulate various biological pathways. For instance, it has been shown to exhibit anti-inflammatory, antimicrobial, and antiviral properties. The integration of this oxadiazole moiety into the piperidine backbone not only enhances the molecule's solubility but also improves its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine can effectively interact with enzymes and receptors involved in critical biological processes. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions that are finely tuned by the presence of the chiral centers and the oxadiazole ring.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical configuration. This level of synthetic control is essential for developing potent and selective therapeutic agents.

In vitro studies have demonstrated that (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine exhibits remarkable bioactivity against various disease-related targets. For example, it has shown inhibitory effects on kinases that are overexpressed in cancer cells. Additionally, it has been found to modulate neurotransmitter receptors involved in neurological disorders. These findings highlight its potential as a lead compound for the development of new drugs.

The pharmacokinetic properties of this compound are also worth mentioning. Preliminary studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for its translation from preclinical studies to clinical applications. Furthermore, its favorable pharmacokinetic profile suggests that it may have a reasonable therapeutic window when used as an investigational drug.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a valuable scaffold for designing novel derivatives with enhanced biological activity and improved pharmacokinetic properties. The structural features of (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine provide insights into how to optimize piperidine-based molecules for therapeutic use.

As research continues to evolve, the role of computational methods in drug discovery is becoming increasingly prominent. Advanced algorithms and machine learning models are being used to predict the bioactivity of new compounds before they are synthesized. This approach not only accelerates the drug discovery process but also reduces the cost associated with experimental screening.

In conclusion, (2S,4S)-2-methyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine is a remarkable compound that exemplifies the intersection of organic chemistry and chemical biology. Its unique structure and promising bioactivity make it a valuable asset in the quest for new therapeutic agents. As research progresses，this molecule is likely to inspire further innovations in drug design and development.